Cas no 895644-93-6 (4,5-diethyl 1-(4-ethoxyphenyl)-1H-1,2,3-triazole-4,5-dicarboxylate)

• Product Name: 4,5-diethyl 1-(4-ethoxyphenyl)-1H-1,2,3-triazole-4,5-dicarboxylate
• CAS No: 895644-93-6
• MF: C₁₆H₁₉N₃O₅
• MW: 333.339164018631
• CID: 6337258
• PubChem ID: 7184905
• Update Time: 2025-07-23

4,5-diethyl 1-(4-ethoxyphenyl)-1H-1,2,3-triazole-4,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 4,5-diethyl 1-(4-ethoxyphenyl)-1H-1,2,3-triazole-4,5-dicarboxylate
• CCG-130835
• SR-01000908901-1
• F1609-0269
• AKOS001787807
• CS-0361257
• diethyl 1-(4-ethoxyphenyl)-1H-1,2,3-triazole-4,5-dicarboxylate
• diethyl 1-(4-ethoxyphenyl)triazole-4,5-dicarboxylate
• SR-01000908901
• 895644-93-6
• BS-11119

• Inchi： 1S/C16H19N3O5/c1-4-22-12-9-7-11(8-10-12)19-14(16(21)24-6-3)13(17-18-19)15(20)23-5-2/h7-10H,4-6H2,1-3H3
• InChI Key： VCZYTHYRONATHQ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)N1C(C(=O)OCC)=C(C(=O)OCC)N=N1

Computed Properties

• Exact Mass: 333.13247072g/mol
• Monoisotopic Mass: 333.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.5Ų

Additional information on 4,5-diethyl 1-(4-ethoxyphenyl)-1H-1,2,3-triazole-4,5-dicarboxylate

Introduction to 4,5-diethyl 1-(4-ethoxyphenyl)-1H-1,2,3-triazole-4,5-dicarboxylate (CAS No. 895644-93-6) and Its Emerging Applications in Chemical Biology

4,5-diethyl 1-(4-ethoxyphenyl)-1H-1,2,3-triazole-4,5-dicarboxylate, identified by the CAS number 895644-93-6, is a structurally sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. The compound belongs to the triazole class, a scaffold widely recognized for its versatility in medicinal chemistry. Its molecular structure incorporates ethyl and ethoxy substituents on the triazole ring, alongside a phenyl group at the 1-position and dicarboxylate moieties at the 4,5 positions, which collectively contribute to its distinct chemical and biological properties.

The dicarboxylate functional groups in this molecule introduce both solubility-enhancing and bioactive potential, making it a promising candidate for further exploration in drug discovery. Recent studies have highlighted the importance of such multifunctional scaffolds in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The presence of the ethoxyphenyl moiety further enhances its potential as a ligand for enzyme inhibition or receptor interaction, which is a critical consideration in the design of novel therapeutic agents.

In the context of contemporary research, compounds like 4,5-diethyl 1-(4-ethoxyphenyl)-1H-1,2,3-triazole-4,5-dicarboxylate are being investigated for their ability to interact with biological targets in novel ways. For instance, preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases or proteases implicated in disease progression. The triazole core is particularly noteworthy for its stability and ability to form hydrogen bonds with polar residues in protein active sites, which could facilitate tight binding to therapeutic targets.

The ethyl substituents at the 4 and 5 positions of the triazole ring are strategically positioned to influence electronic properties and steric interactions. This fine-tuning of substituent placement is a hallmark of modern drug design approaches, where subtle modifications can significantly alter pharmacokinetic profiles and target specificity. In recent years, there has been a surge in interest regarding heterocyclic compounds with appended carboxylate groups due to their reported bioactivity in preclinical models. The 4,5-diethyl 1-(4-ethoxyphenyl)-1H-1,2,3-triazole-4,5-dicarboxylate structure aligns well with this trend.

One of the most compelling aspects of this compound is its potential as a building block for more complex derivatives. Medicinal chemists often start with such foundational structures and proceed through iterative optimization to achieve desired pharmacological effects. The inherent flexibility provided by the triazole ring allows for diverse functionalization strategies without compromising core bioactivity. This adaptability makes 895644-93-6 an attractive candidate for synthetic chemists aiming to develop novel molecules with tailored properties.

From a synthetic chemistry perspective, the preparation of 4,5-diethyl 1-(4-ethoxyphenyl)-1H-1,2,3-triazole-4,5-dicarboxylate involves multi-step sequences that showcase modern synthetic methodologies. The construction of the triazole core can be achieved through cycloaddition reactions such as azidealkyne cycloadditions or via condensation reactions involving appropriate precursors. The introduction of the ethyl groups and ethoxyphenyl moiety further demonstrates the compound’s synthetic accessibility while maintaining structural complexity.

The dicarboxylate functionality not only contributes to solubility but also opens avenues for further derivatization through amide bond formation or esterification reactions. Such modifications are frequently employed in drug development pipelines to enhance metabolic stability or improve cell membrane permeability. Recent advances in flow chemistry have also enabled more efficient syntheses of complex heterocycles like this one under controlled conditions.

In terms of biological evaluation, 895644-93-6 has shown promise in initial screenings targeting inflammatory pathways relevant to chronic diseases such as arthritis or neuroinflammation. The phenyl ring’s interaction with aromatic hydrophobic pockets in proteins may be responsible for some observed bioactivity profiles. Additionally, diethyl 1-(4-ethoxyphenyl)-1H-1...